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Compound of Interest

Compound Name: Furametpyr

Cat. No.: B1674270

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furametpyr is a pyrazole-carboxamide fungicide categorized as a Succinate Dehydrogenase
Inhibitor (SDHI).[1] Its primary mode of action is the inhibition of mitochondrial succinate
oxidation, a critical process in the respiratory chain of fungi.[1] This disruption of the fungal
respiratory system makes Furametpyr an effective agent against a range of fungal pathogens.
Primarily recognized for its efficacy in controlling rice sheath blight caused by Rhizoctonia
solani, its broader spectrum of activity is a subject of ongoing research.[2]

These application notes provide detailed protocols for in vitro assays to determine the
antifungal efficacy of Furametpyr against various fungal pathogens. The methodologies
described herein are essential for researchers in fungicide discovery and development,
enabling the standardized assessment of Furametpyr's inhibitory activity.

Mechanism of Action: Succinate Dehydrogenase
Inhibition

Furametpyr targets complex Il (succinate dehydrogenase or SDH) of the mitochondrial
respiratory chain. By binding to the ubiquinone-binding (Qp) site of the SDH enzyme,

Furametpyr blocks the oxidation of succinate to fumarate. This inhibition halts the electron
transport chain, thereby disrupting ATP production and ultimately leading to fungal cell death.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1674270?utm_src=pdf-interest
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.researchgate.net/publication/230029702_Sensitivity_of_Rhizoctonia_Species_to_Different_Fungicides
https://www.researchgate.net/publication/230029702_Sensitivity_of_Rhizoctonia_Species_to_Different_Fungicides
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.smolecule.com/products/s528555
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/product/b1674270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Mitochondrial Inner Membrane

ATP
Production

Electrons Electron Transport Chain >
Oxidation _ |  Succinate

TCA Cycle P> Succinate P Dehydrogenase

| -
| (Complex Il) 1 Fumarate

@D

Prepare Furametpyr Prepare Fungicide- Inoculate with Measure Colony Calculate Percent .
Stock Solution Amended Agar Pour Plates Fungal Plug Incubate Diameter Inhibition Determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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